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Compound of Interest

Compound Name:
Tetrakis(2-butoxyethyl)

orthosilicate

Cat. No.: B103857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling

precautions for Tetrakis(2-butoxyethyl) orthosilicate (CAS No. 18765-38-3). Adherence to

these guidelines is crucial to ensure a safe laboratory environment and minimize potential risks

associated with this compound.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. The following table summarizes key data for Tetrakis(2-
butoxyethyl) orthosilicate.
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Property Value Reference

Molecular Formula C24H52O8Si [1][2][3][4]

Molecular Weight 496.75 g/mol [1][3][4][5]

Appearance Colorless to pale yellow liquid [1][3][4]

Odor Characteristic [6]

Density 0.970 g/cm³ at 25°C [1][3][4]

Boiling Point 205°C at 1.3 mmHg [1][3][4]

Flash Point 92°C (closed cup) [1][3][4][6]

Vapor Pressure < 1 hPa at 20°C [6]

Solubility in Water Soluble (hydrolyzes) [6]

Dynamic Viscosity 6.5 mPa·s at 20°C [6]

Toxicological Data
Tetrakis(2-butoxyethyl) orthosilicate is classified as a skin irritant and may cause damage to

organs (blood) through prolonged or repeated exposure if swallowed.[3][7] The following tables

detail its acute toxicity profile.

Acute Oral Toxicity
Test Organism LD50 Remarks

Rat > 2,000 mg/kg

No deaths occurred at this

concentration. The substance

or mixture has no acute oral

toxicity.[4][8][9]

Rat > 5,000 mg/kg

Estimated value for a mixture

containing the substance.

Harmful effects not anticipated

from swallowing small

amounts.
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Acute Dermal Toxicity
Test Organism LD50 Remarks

Rat > 2,000 mg/kg
The substance or mixture has

no acute dermal toxicity.[8][9]

Rabbit 5,300 mg/kg
For a similar material (Tetra n-

Butyl titanate).[4]

Acute Inhalation Toxicity
Test Organism LC50 Remarks

Rat > 22.6 mg/l (4 hours, vapour)

For a similar material

(Octamethyltrisiloxane), no

deaths occurred at this

concentration. Brief exposure

(minutes) to Tetrakis(2-

butoxyethyl) orthosilicate is not

likely to cause adverse effects.

Rat 11 mg/l (4 hours, dust/mist)
For a similar material (Tetra n-

Butyl titanate).[8]

Ecotoxicity Data
This substance is considered readily biodegradable. However, it is crucial to prevent its release

into the environment.
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Test Type Species Result Exposure Time Guideline

Acute toxicity to

fish

Danio rerio

(zebra fish)
LC50 > 201 mg/L 96 hours

OECD Test

Guideline 203

Acute toxicity to

aquatic

invertebrates

Daphnia sp.

(water flea)
EC50 > 90 mg/L 48 hours EG 84/449

Acute toxicity to

algae/aquatic

plants

Scenedesmus

subspicatus

ErC50 > 161

mg/L
72 hours 88/302/EC

Experimental Protocols
The toxicity data presented are primarily derived from standardized OECD (Organisation for

Economic Co-operation and Development) guidelines for the testing of chemicals. A

generalized workflow for an acute oral toxicity study based on OECD Guideline 401 is

described below.
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Preparation Phase

Administration Phase

Observation Phase

Analysis Phase

Animal Selection
(e.g., Rats, male and female)

Acclimatization
(Standard laboratory conditions)

Dose Preparation
(Test substance in appropriate vehicle)

Fasting
(Overnight before dosing)

Oral Gavage Administration
(Single dose)

Mortality Check
(Daily)

Clinical Signs Observation
(e.g., changes in skin, fur, eyes, behavior)

Body Weight Measurement
(Regular intervals)

Gross Necropsy
(At the end of the study)

Data Analysis
(Calculation of LD50)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required Protection

Personal Protective Equipment (PPE)

Eye Protection
(Wear approved safety goggles)

Hand Protection
(Wear protective gloves, e.g., Nitrile rubber)

Body Protection
(Wear protective clothing. Flame retardant antistatic protective clothing is recommended)

Respiratory Protection
(If ventilation is insufficient, use a suitable respirator with an organic vapor cartridge)

Immediate Response

First Aid Measures Spill and Fire Control

Incident Occurs
(Spill, Exposure, Fire)

Evacuate Immediate Area Administer First Aid Control Spill Extinguish Fire

Inhalation:
Move to fresh air. Seek medical attention if symptoms persist.

Skin Contact:
Immediately take off all contaminated clothing. Wash with plenty of soap and water. Get medical advice if irritation occurs.

Eye Contact:
Immediately rinse with water for at least 15-30 minutes. Remove contact lenses if present. Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting. Rinse mouth. Seek immediate medical attention.

Spill Containment:
Absorb with inert material (e.g., sand, earth). Collect in a suitable container for disposal. Prevent entry into waterways.

Fire Extinguishing:
Use dry sand, dry chemical, or alcohol-resistant foam. Do not use a direct water stream.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sisib-silanes.com [sisib-silanes.com]

2. Tetrakis(2-butoxyethyl) orthosilicate | 18765-38-3 | Benchchem [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b103857?utm_src=pdf-body-img
https://www.benchchem.com/product/b103857?utm_src=pdf-custom-synthesis
http://www.sisib-silanes.com/library/SiSiB_PC5460.pdf
https://www.benchchem.com/product/b103857
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Tetrakis(butoxyethoxy)silane | CAS 18765-38-3 | Silicic Acid Esters | Silicates |
Orthosilicates | Polysilicate | Silane Passivating Agents [orgsi.com]

4. Tetrakis(butoxyethoxy)silane | CAS 18765-38-3 | Silicic Acid Esters | Silicates |
Orthosilicates | Polysilicate | Silane Passivating Agents [aular.com]

5. Silicic acid (H4SiO4), tetrakis(2-butoxyethyl) ester | C24H52O8Si | CID 87781 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. gestis.dguv.de [gestis.dguv.de]

7. scribd.com [scribd.com]

8. industrialchemicals.gov.au [industrialchemicals.gov.au]

9. silex.co.uk [silex.co.uk]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Tetrakis(2-butoxyethyl) Orthosilicate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103857#tetrakis-2-butoxyethyl-orthosilicate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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